1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 4-(3-chlorobenzoyl)-2-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-1-en-3-one
• InChI: InChI=1S/C22H21ClN2O2/c1-15-8-10-16(11-9-15)19-21(27)25(22(24-19)12-3-2-4-13-22)20(26)17-6-5-7-18(23)14-17/h5-11,14H,2-4,12-13H2,1H3
• InChI Key: MKWUTMNTUOYKEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=O)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H21ClN2O2
• Molecular Weight: 380.9 g/mol

Description

1-(3-Chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one, also known as MCD, is an organic compound that is used in various scientific research applications. MCD is a bicyclic compound that has a spiro ring system, and is composed of two aromatic rings with a methyl group attached to one of them. It is a versatile compound that has been used in a variety of research applications, ranging from biochemical studies to drug development.

Scientific Research Applications

1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has a wide range of applications in scientific research. It has been used in the study of biochemical pathways and drug targets, as well as in the development of new drugs. It has also been used in the study of the mechanism of action of drugs and the elucidation of biochemical pathways. Additionally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has been used in the study of enzyme-catalyzed reactions and the design of new drugs.

Mechanism of Action

1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one acts as an inhibitor of several enzyme-catalyzed reactions. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has been found to inhibit the enzyme phosphodiesterase-4 (PDE-4), which is involved in the regulation of cellular signaling pathways. 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has also been found to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects
1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. Additionally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has been found to inhibit the breakdown of acetylcholine, which is involved in the regulation of muscle contraction. 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has also been found to inhibit the activity of PDE-4, which is involved in the regulation of cellular signaling pathways.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it can be synthesized from a variety of starting materials. Additionally, it has a wide range of biochemical and physiological effects, which makes it useful for a variety of research applications. However, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is a relatively unstable compound, and it can be easily degraded in the presence of light or heat. Additionally, it has a short half-life, which can limit its use in long-term experiments.

Future Directions

1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one has a wide range of potential applications in scientific research. It can be used to study the mechanism of action of drugs and the elucidation of biochemical pathways. Additionally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one can be used to study the effects of drugs on cellular signaling pathways and the regulation of gene expression. Additionally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one can be used to study the effects of drugs on inflammation, pain, and other physiological processes. Finally, 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one can be used to design new drugs and to study the effects of drugs on the human body.

Synthesis Methods

1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one can be synthesized from a variety of starting materials. The most common method is the reaction of 3-chlorobenzaldehyde with 4-methylphenylboronic acid in the presence of a catalytic amount of pyridine. This reaction is carried out in a solvent such as dimethylformamide (DMF), and the product is isolated by column chromatography. Other methods for the synthesis of 1-(3-chlorobenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one include the reaction of 4-methylphenylboronic acid with 3-chlorobenzoyl chloride in the presence of a base such as sodium carbonate, and the reaction of 4-methylphenylboronic acid with 3-chlorobenzaldehyde in the presence of a base such as potassium carbonate.